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Compound of Interest

Compound Name:
Ethyl 2-

[cyano(methyl)amino]acetate

Cat. No.: B1347303 Get Quote

AN-HPLC-001

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of Ethyl 2-
[cyano(methyl)amino]acetate in solution using High-Performance Liquid Chromatography

(HPLC) with UV detection.

Introduction
Ethyl 2-[cyano(methyl)amino]acetate is a chemical intermediate used in the synthesis of

various organic molecules. Purity and concentration determination of this compound is critical

for ensuring the quality and yield of subsequent reactions in research and drug development.

This application note describes a reliable and robust reversed-phase HPLC (RP-HPLC) method

for the quantification of Ethyl 2-[cyano(methyl)amino]acetate.

Chemical Structure:

Physicochemical Properties:
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Property Value Reference

Molecular Formula C6H10N2O2 [1]

Molecular Weight 142.16 g/mol [1]

IUPAC Name
ethyl 2-

[cyano(methyl)amino]acetate
[1]

CAS Number 71172-40-2 [1]

Experimental Protocol
This section details the necessary equipment, reagents, and procedures for the HPLC analysis

of Ethyl 2-[cyano(methyl)amino]acetate.

Equipment and Materials
HPLC system with a UV-Vis detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Data acquisition and processing software

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

HPLC vials

Reagents and Standards
Ethyl 2-[cyano(methyl)amino]acetate reference standard (purity ≥98%)

Acetonitrile (HPLC grade)

Water (HPLC grade)
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Methanol (HPLC grade)

Formic acid (optional, for MS compatibility)

Standard Solution Preparation
Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Ethyl 2-
[cyano(methyl)amino]acetate reference standard and dissolve it in a 10 mL volumetric

flask with methanol. Sonicate if necessary to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

Sample Preparation
Dissolve the sample containing Ethyl 2-[cyano(methyl)amino]acetate in the mobile phase

to achieve a concentration within the calibration range.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before analysis.

HPLC Conditions
The following HPLC conditions are recommended. Method optimization may be required for

different HPLC systems and sample matrices.

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase Acetonitrile:Water (40:60, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength 210 nm

Run Time 10 minutes
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Data Presentation and Results
The following tables summarize the expected quantitative data from the analysis of Ethyl 2-
[cyano(methyl)amino]acetate using the described HPLC method.

System Suitability
Parameter Acceptance Criteria Typical Result

Tailing Factor (T) T ≤ 2.0 1.2

Theoretical Plates (N) N ≥ 2000 6500

Relative Standard Deviation

(RSD) of Peak Area (n=6)
≤ 2.0% 0.8%

Method Validation Summary
Parameter Result

Linearity (µg/mL) 1 - 100

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) (µg/mL) 0.3

Limit of Quantification (LOQ) (µg/mL) 1.0

Retention Time (min) ~ 4.5

Precision (%RSD) < 2.0

Accuracy (% Recovery) 98 - 102

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of Ethyl 2-
[cyano(methyl)amino]acetate.
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Caption: General workflow for HPLC analysis.

Logical Relationship of Analytical Parameters
The following diagram shows the logical relationship between key parameters in the HPLC

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[cyano(methyl)amino]acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347303#hplc-analysis-of-ethyl-2-cyano-methyl-
amino-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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